5-Fluoro-1,3-benzodioxol-4-amine;hydrochloride
Overview
Description
5-Fluoro-1,3-benzodioxol-4-amine;hydrochloride, also known by its CAS Number 492444-04-9, is a compound with the molecular formula C7H6FNO2 . It is a solid or liquid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6FNO2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2H,3,9H2 . This indicates that the compound contains seven carbon atoms, six hydrogen atoms, one fluorine atom, one nitrogen atom, and two oxygen atoms .Physical And Chemical Properties Analysis
5-Fluoro-1,3-benzodioxol-4-amine;hydrochloride has a molecular weight of 155.13 . It is a solid or liquid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C .Scientific Research Applications
Chemical Synthesis
5-Fluoro-1,3-benzodioxol-4-amine is used in chemical synthesis . It is a synthetic compound that belongs to the class of phenethylamines.
Antidiabetic Research
This compound has been synthesized and investigated for its potential as an antidiabetic agent . The compound showed potent α-amylase inhibition, which is a key enzyme involved in the breakdown of carbohydrates in the digestive system .
Cancer Research
The compound has shown significant activity against four cancer cell lines . This suggests its potential use in cancer research and treatment.
Drug Discovery
5-Fluoro-1,3-benzodioxol-4-amine is used in drug discovery . It has been studied for its safety and efficacy in both in vitro and in vivo models .
Recreational Drug Substitute
Material Science
The compound is also used in material science research . Its unique properties make it a valuable compound in this field.
Safety and Hazards
Future Directions
While specific future directions for this compound are not mentioned in the sources I found, it’s worth noting that synthetic cathinones, which this compound may be related to, are a significant area of research due to their prevalence as novel psychoactive substances . As such, it’s possible that future research could explore the properties and potential applications of this compound further.
properties
IUPAC Name |
5-fluoro-1,3-benzodioxol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2.ClH/c8-4-1-2-5-7(6(4)9)11-3-10-5;/h1-2H,3,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXSQGOAKIQTKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C(=C(C=C2)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1,3-benzodioxol-4-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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